Cas no 1250584-63-4 (2-{[(1-Methylpyrrolidin-3-yl)amino]methyl}phenol)

• Product Name: 2-{[(1-Methylpyrrolidin-3-yl)amino]methyl}phenol
• CAS No: 1250584-63-4
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 4770521
• PubChem ID: 61462005
• Update Time: 2026-02-26

2-{[(1-Methylpyrrolidin-3-yl)amino]methyl}phenol Chemical and Physical Properties

Names and Identifiers

• 2-{[(1-methylpyrrolidin-3-yl)amino]methyl}phenol
• 2-{[(1-Methylpyrrolidin-3-yl)amino]methyl}phenol

• Inchi： 1S/C12H18N2O/c1-14-7-6-11(9-14)13-8-10-4-2-3-5-12(10)15/h2-5,11,13,15H,6-9H2,1H3
• InChI Key： ORSJPWUATGTDEW-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CNC1CN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• XLogP3: 1.2
• Topological Polar Surface Area: 35.5

Additional information on 2-{[(1-Methylpyrrolidin-3-yl)amino]methyl}phenol

Comprehensive Introduction to 2-{[(1-Methylpyrrolidin-3-yl)amino]methyl}phenol (CAS No. 1250584-63-4)

2-{[(1-Methylpyrrolidin-3-yl)amino]methyl}phenol (CAS No. 1250584-63-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a phenol core substituted with a [(1-methylpyrrolidin-3-yl)amino]methyl group, which contributes to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for small molecule inhibitors and ligands targeting specific biological pathways.

In recent years, the demand for high-purity chemical intermediates like 2-{[(1-Methylpyrrolidin-3-yl)amino]methyl}phenol has surged, driven by advancements in precision medicine and targeted therapy. This compound’s ability to modulate enzyme activity and receptor binding makes it a valuable candidate for studying neurodegenerative diseases and cancer signaling pathways. Its CAS No. 1250584-63-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of 2-{[(1-Methylpyrrolidin-3-yl)amino]methyl}phenol involves multi-step organic reactions, including reductive amination and protecting group strategies, to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring compliance with pharmaceutical-grade standards. These methodologies align with the growing emphasis on green chemistry and sustainable synthesis, topics highly prioritized in modern chemical industries.

From a commercial perspective, CAS No. 1250584-63-4 is often listed by suppliers specializing in custom synthesis and research chemicals. Its applications extend to bioconjugation and probe design, particularly in fluorescence labeling and molecular imaging. The compound’s structure-activity relationship (SAR) is a focal point for medicinal chemists exploring novel therapeutic agents with improved efficacy and selectivity.

As the scientific community continues to explore 2-{[(1-Methylpyrrolidin-3-yl)amino]methyl}phenol, its potential in drug repurposing and combinatorial chemistry is increasingly recognized. FAQs surrounding this compound often include queries about its solubility, stability, and compatibility with other reagents, highlighting its practical utility in laboratory settings. Furthermore, its role in high-throughput screening (HTS) platforms underscores its importance in accelerating drug discovery pipelines.

In summary, 2-{[(1-Methylpyrrolidin-3-yl)amino]methyl}phenol (CAS No. 1250584-63-4) represents a versatile and scientifically significant compound with broad implications in life sciences and material chemistry. Its integration into innovative research aligns with global trends toward personalized medicine and biomarker development, making it a subject of enduring interest for both academia and industry.